9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole

• Molecular Formula: C24H25N3OS
• Molecular Weight: 403.5 g/mol
• IUPAC Name: [4-[(9-ethylcarbazol-3-yl)methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C24H25N3OS/c1-2-27-21-7-4-3-6-19(21)20-16-18(9-10-22(20)27)17-25-11-13-26(14-12-25)24(28)23-8-5-15-29-23/h3-10,15-16H,2,11-14,17H2,1H3
• InChI Key: GHGKDYVOXMAZQR-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)CN3CCN(CC3)C(=O)C4=CC=CS4)C5=CC=CC=C51

Description

9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole, also known as ETC-159, is a small-molecule inhibitor of the Hedgehog (Hh) signaling pathway. The Hh signaling pathway plays a crucial role in embryonic development, tissue homeostasis, and stem cell maintenance. Aberrant activation of this pathway has been implicated in various types of cancer, including basal cell carcinoma, medulloblastoma, and pancreatic cancer. ETC-159 has shown promising results in preclinical studies as a potential therapeutic agent for these cancers.

Mechanism of Action

9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole inhibits the Hh signaling pathway by binding to and stabilizing the inactive form of the Smoothened (Smo) receptor, a key component of the pathway. This prevents the activation of downstream signaling events that promote tumor growth and proliferation.
Biochemical and Physiological Effects:
9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life in animal models. It has also demonstrated good selectivity for the Hh pathway, with minimal off-target effects on other signaling pathways. In addition to its anti-tumor effects, 9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole has also been shown to have potential applications in the treatment of other diseases, such as idiopathic pulmonary fibrosis and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole is its specificity for the Hh pathway, which makes it a valuable tool for studying the role of this pathway in various biological processes. However, its potency and selectivity may also pose challenges in terms of off-target effects and potential toxicity. Additionally, the complex multi-step synthesis of 9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole may limit its availability for research purposes.

Future Directions

For research on 9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole include further preclinical studies to optimize its efficacy and safety as a therapeutic agent, as well as clinical trials to evaluate its potential as a cancer treatment. Other potential applications of 9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole, such as in the treatment of idiopathic pulmonary fibrosis and Alzheimer's disease, may also be explored. Additionally, the development of new and more efficient synthesis methods for 9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole may increase its availability for research purposes.

Synthesis Methods

9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole was synthesized using a multi-step process that involved the coupling of 4-(2-thienylcarbonyl)-1-piperazinecarboxylic acid with 9-ethyl-9H-carbazole, followed by a series of chemical modifications to optimize its potency and selectivity as a Hh pathway inhibitor.

Scientific Research Applications

9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole has been extensively studied in preclinical models of various cancers, including basal cell carcinoma, medulloblastoma, and pancreatic cancer. In these studies, 9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole has been shown to inhibit Hh signaling and induce tumor regression in both cell culture and animal models. 9-ethyl-3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-9H-carbazole has also been shown to have synergistic effects with other chemotherapy agents, making it a promising candidate for combination therapy.